3-(3-SULFOPROPYL)-2-([3-[(3-SULFOPROPYL)-2-BENZOTHIAZOLINYLIDENE) METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-
3-(3-SULFOPROPYL)-2-([3-[(3-SULFOPROPYL)-2-BENZOTHIAZOLINYLIDENE) METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-
Brand Name:
Vulcanchem
CAS No.:
138623-83-3
VCID:
VC0159810
InChI:
InChI=1S/C30H34N2O6S4.Na/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);
SMILES:
CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)O)C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C.[Na]
Molecular Formula:
C30H34N2NaO6S4
Molecular Weight:
669.84
3-(3-SULFOPROPYL)-2-([3-[(3-SULFOPROPYL)-2-BENZOTHIAZOLINYLIDENE) METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN-
CAS No.: 138623-83-3
Main Products
VCID: VC0159810
Molecular Formula: C30H34N2NaO6S4
Molecular Weight: 669.84
![3-(3-SULFOPROPYL)-2-([3-[(3-SULFOPROPYL)-2-BENZOTHIAZOLINYLIDENE) METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN- - 138623-83-3](/images/no_structure.jpg)
| CAS No. | 138623-83-3 |
|---|---|
| Product Name | 3-(3-SULFOPROPYL)-2-([3-[(3-SULFOPROPYL)-2-BENZOTHIAZOLINYLIDENE) METHYL]-5,5-DIMETHYL-2-CYCLOHEXEN- |
| Molecular Formula | C30H34N2NaO6S4 |
| Molecular Weight | 669.84 |
| IUPAC Name | 3-[(2E)-2-[[(3E)-5,5-dimethyl-3-[[3-(3-sulfopropyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]cyclohexen-1-yl]methylidene]-1,3-benzothiazol-3-yl]propane-1-sulfonate;sodium |
| Standard InChI | InChI=1S/C30H34N2O6S4.Na/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38); |
| Standard InChIKey | VSGDCXABUUXHHY-UHFFFAOYSA-N |
| SMILES | CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)O)C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C.[Na] |
| Last Modified | Aug 20 2021 |
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